Cas no 71580-36-4 (1H-Pyrrole-3-carboxamide)

1H-Pyrrole-3-carboxamide is a heterocyclic organic compound featuring a pyrrole ring substituted with a carboxamide functional group at the 3-position. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. Its pyrrole core contributes to electron-rich properties, enhancing reactivity in coupling and functionalization reactions. The carboxamide moiety offers additional sites for derivatization, enabling the creation of diverse analogs. The compound is valued for its stability and compatibility with a range of reaction conditions, making it suitable for applications in medicinal chemistry and material science. Its well-defined synthetic pathways ensure consistent purity and scalability for industrial use.
1H-Pyrrole-3-carboxamide structure
1H-Pyrrole-3-carboxamide structure
Product Name:1H-Pyrrole-3-carboxamide
CAS No:71580-36-4
MF:C5H6N2O
MW:110.11394071579
CID:548335
PubChem ID:19067979
Update Time:2025-06-10

1H-Pyrrole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxamide
    • Z1167406084
    • DTXSID50597778
    • 71580-36-4
    • CS-0371014
    • AKOS006337768
    • 1H-Pyrrole-3-carboxamide(9CI)
    • azole-4-carboxamide
    • EN300-1662466
    • SB62316
    • SCHEMBL368170
    • A866413
    • DB-328931
    • MDL： MFCD17168255
    • Inchi： 1S/C5H6N2O/c6-5(8)4-1-2-7-3-4/h1-3,7H,(H2,6,8)
    • InChI Key： AKWIAIDKXNKXDI-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CNC=1)N

Computed Properties

  • Exact Mass: 110.04800
  • Monoisotopic Mass: 110.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: -0.4
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Melting Point: 151-152.5 ºC
  • PSA: 58.88000
  • LogP: 0.81390

1H-Pyrrole-3-carboxamide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrole-3-carboxamide Pricemore >>

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